Cas no 82827-11-0 (9-Phenanthrylhydrazine hydrochloride)

• Product name: 9-Phenanthrylhydrazine hydrochloride
• CAS No: 82827-11-0
• MF: C₁₄H₁₃ClN₂
• MW: 244.719422101974
• MDL: MFCD34169264
• CID: 5224964
• PubChem ID: 12452228

9-Phenanthrylhydrazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 9-Phenanthrylhydrazine hydrochloride
• 9-Phenanthrylhydrazine hydrochloride ISO 9001：2015 REACH
• 82827-11-0
• AS-77948
• (PHENANTHREN-9-YL)HYDRAZINE HYDROCHLORIDE
• DB-432346
• Phenanthren-9-ylhydrazine hydrochloride
• Phenanthren-9-ylhydrazine;hydrochloride
• D97262

• MDL： MFCD34169264
• Inchi： 1S/C14H12N2.ClH/c15-16-14-9-10-5-1-2-6-11(10)12-7-3-4-8-13(12)14;/h1-9,16H,15H2;1H
• InChI Key： LWUOFHGFTVVEOF-UHFFFAOYSA-N
• SMILES： N(C1C=C2C=CC=CC2=C2C=CC=CC=12)N.Cl

Computed Properties

• Exact Mass: 244.0767261g/mol
• Monoisotopic Mass: 244.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38Ų

Additional information on 9-Phenanthrylhydrazine hydrochloride

9-Phenanthrylhydrazine hydrochloride (CAS No. 82827-11-0): A Comprehensive Overview

9-Phenanthrylhydrazine hydrochloride, with the chemical identifier CAS No. 82827-11-0, is a significant compound in the realm of pharmaceutical and biochemical research. This compound, characterized by its phenanthryl and hydrazine functional groups, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The hydrochloride salt form enhances its solubility and stability, making it a versatile intermediate in synthetic chemistry.

The< strong>phenanthryl moiety, derived from phenanthrene, contributes to the compound's aromaticity and electron-rich nature, which are pivotal in various biochemical interactions. This structural feature has been explored in the design of molecules with enhanced binding affinity to biological targets. Recent studies have highlighted the< strong>hydrazine group's role in forming covalent bonds with biomolecules, a property that is leveraged in the development of probes and inhibitors for enzymatic studies.

In the context of modern pharmaceutical research, 9-Phenanthrylhydrazine hydrochloride has been investigated for its potential as a precursor in the synthesis of more complex molecules. Its unique structure allows for modifications at multiple sites, enabling the creation of derivatives with tailored pharmacological properties. For instance, researchers have utilized this compound to develop novel analogs with improved metabolic stability and reduced toxicity.

The< strong>CAS No. 82827-11-0 registry number ensures that researchers can reliably source and identify this compound, facilitating its use in both academic and industrial settings. The increasing interest in this molecule is reflected in the growing body of literature discussing its applications. One notable area of research involves its use as a building block in the synthesis of heterocyclic compounds, which are prevalent in many bioactive natural products and synthetic drugs.

Recent advancements in computational chemistry have further enhanced the utility of 9-Phenanthrylhydrazine hydrochloride. Molecular modeling studies have predicted new derivatives with optimized pharmacokinetic profiles, guiding experimental efforts towards more efficient drug candidates. These computational approaches have been particularly valuable in understanding the interactions between the< strong>phenanthryl group and biological targets, such as proteins and nucleic acids.

The< strong>hydrazine-based moiety has also been explored for its potential role in developing therapeutic agents targeting specific diseases. For example, studies have shown that hydrazine derivatives can modulate enzyme activity by forming stable adducts with reactive centers within enzymes. This mechanism has been investigated in the context of developing treatments for metabolic disorders and inflammatory conditions.

In conclusion, 9-Phenanthrylhydrazine hydrochloride (CAS No. 82827-11-0) represents a valuable asset in the chemical biologist's toolkit. Its unique structural features and functional groups make it a versatile intermediate for synthesizing complex molecules with potential therapeutic applications. As research continues to uncover new ways to leverage this compound's properties, its importance in pharmaceutical development is likely to grow.